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Compound of Interest

Compound Name: Flutropium

Cat. No.: B1209967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Flutropium bromide

in aerosolized form for preclinical research. Detailed protocols for key in vitro and in vivo

experiments are provided to guide researchers in evaluating its pharmacological properties and

therapeutic potential.

Introduction to Flutropium Bromide
Flutropium bromide is an anticholinergic agent that acts as a competitive antagonist of

acetylcholine at muscarinic receptors.[1] Its primary application is in the research of respiratory

conditions such as asthma and chronic obstructive pulmonary disease (COPD).[2]

Administered as an aerosol, Flutropium bromide delivers the active compound directly to the

airways, maximizing local efficacy and minimizing systemic side effects.[1] Its mechanism of

action involves the blockade of muscarinic receptors, particularly the M3 subtype on airway

smooth muscle, leading to bronchodilation.[2]

Mechanism of Action: Muscarinic Receptor
Antagonism
Flutropium bromide is a classic competitive antagonist of acetylcholine. In the airways,

acetylcholine is a key neurotransmitter that binds to muscarinic receptors on smooth muscle

cells, causing bronchoconstriction. By competitively inhibiting these receptors, Flutropium
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bromide prevents this contraction, resulting in relaxation of the airway smooth muscle and

subsequent bronchodilation.[1] In vitro experiments have indicated that Flutropium bromide is

more potent than atropine, a well-known anticholinergic agent.[1] Additionally, some studies

suggest that Flutropium bromide may have a weak mast cell stabilizing effect, potentially

inhibiting the release of histamine, though it does not show antagonistic action against

leukotriene D4 or serotonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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